Cas no 2172521-72-9 (5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2172521-72-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6114851
• PubChem ID: 165876573
• Update Time: 2025-06-14

5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• 5-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2172521-72-9
• EN300-1539499

• Inchi： 1S/C26H32N2O5/c1-3-26(4-2,24(31)27-16-10-9-15-23(29)30)28-25(32)33-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22H,3-4,9-10,15-17H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QOYAJMLEBZBWIF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Comprehensive Overview of 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2172521-72-9)

The compound 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2172521-72-9) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool for chemists working on drug discovery and bioconjugation. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in developing therapeutic peptides and biologics.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and reduced side effects compared to traditional small-molecule drugs. This trend has spotlighted compounds like 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, which serve as building blocks for peptide modification and functionalization. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2172521-72-9 applications" to explore its utility in cancer research, antibody-drug conjugates (ADCs), and targeted drug delivery systems.

The chemical stability and solubility of 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid are critical factors for its use in automated peptide synthesizers. Its compatibility with green chemistry principles, such as reduced solvent waste, aligns with the growing emphasis on sustainable laboratory practices. Questions like "How to optimize Fmoc deprotection?" or "Best solvents for CAS 2172521-72-9" reflect user interest in maximizing efficiency while minimizing environmental impact.

From a structural perspective, the compound’s butanamido and pentanoic acid moieties contribute to its versatility in forming amide bonds, a cornerstone of peptide chemistry. Its CAS No. 2172521-72-9 is often cross-referenced in patent literature for innovations in biodegradable polymers and controlled-release formulations. The integration of AI-driven drug design tools has further accelerated research into derivatives of this compound, addressing queries like "machine learning for peptide optimization."

In summary, 5-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its role in advancing personalized medicine and next-generation therapeutics ensures its relevance in both academic and industrial settings. For those exploring "CAS 2172521-72-9 suppliers" or "Fmoc-amino acid derivatives," this compound offers a robust platform for high-yield synthesis and functional diversity.